Cas no 28478-46-8 (Methyl 4-hydroxy-2-methoxybenzoate)

• Product Name: Methyl 4-hydroxy-2-methoxybenzoate
• CAS No: 28478-46-8
• MF: C₉H₁₀O₄
• MW: 182.173303127289
• MDL: MFCD06203815
• CID: 239708
• PubChem ID: 12532676
• Update Time: 2025-05-20

Methyl 4-hydroxy-2-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-hydroxy-2-methoxybenzoate
• 4-Hydroxy-2-methoxy-benzoic acid methyl ester
• Benzoic acid,4-hydroxy-2-methoxy-, methyl ester
• methyl 2-methoxy-4-hydroxybenzoate
• Methyl 4-hydroxy-o-anisate
• Benzoic acid, 4-hydroxy-2-methoxy-, methyl ester
• 4-hydroxy-2-methoxybenzoic acid methyl ester
• 4-HYDROXY-2-METHOXY-BENZOICACIDMETHYLESTER
• KCWJRQPHPPKPBK-UHFFFAOYSA-N
• methyl 4-hydroxy-2-methoxy-benzoate
• NE22592
• Z1198166747
• DTXSID70501559
• MFCD06203815
• SB74064
• AC-33589
• DS-13874
• A876708
• Methyl4-hydroxy-2-methoxybenzoate
• SY104758
• EN300-174061
• 28478-46-8
• SCHEMBL322895
• F15602
• CHEMBL2252250
• CS-0042916
• AMY26881
• FT-0746246
• AKOS006294725
• DA-17830

• MDL： MFCD06203815
• Inchi： 1S/C9H10O4/c1-12-8-5-6(10)3-4-7(8)9(11)13-2/h3-5,10H,1-2H3
• InChI Key： KCWJRQPHPPKPBK-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C(=O)OC)O

Computed Properties

• Exact Mass: 182.05800
• Monoisotopic Mass: 182.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.8

Experimental Properties

• Density: 1.216±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 150-151 ºC
• Boiling Point: 326.9°C at 760 mmHg
• Flash Point: 132.419°C
• Refractive Index: 1.534
• Solubility: Slightly soluble (6 g/l) (25 º C),
• PSA: 55.76000
• LogP: 1.18740

Methyl 4-hydroxy-2-methoxybenzoate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives O-methoxybenzoic acids and derivatives

Additional information on Methyl 4-hydroxy-2-methoxybenzoate

Methyl 4-hydroxy-2-methoxybenzoate (CAS No. 28478-46-8): A Comprehensive Overview

Methyl 4-hydroxy-2-methoxybenzoate (CAS No. 28478-46-8) is a versatile organic compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as methyl vanillate, is a methyl ester derivative of vanillic acid. Its molecular formula is C10H12O4, and it has a molecular weight of 196.20 g/mol. The compound is characterized by its distinct vanilla-like aroma, making it valuable in the fragrance and flavor industries.

In recent years, Methyl 4-hydroxy-2-methoxybenzoate has garnered significant attention due to its potential therapeutic properties. Research has shown that this compound exhibits antioxidant, anti-inflammatory, and antimicrobial activities, which have led to its exploration in various medical applications. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that methyl vanillate can effectively scavenge free radicals and protect cells from oxidative stress, suggesting its potential as a natural antioxidant supplement.

The chemical structure of Methyl 4-hydroxy-2-methoxybenzoate consists of a benzene ring substituted with hydroxyl (-OH) and methoxy (-OCH3) groups at the 4th and 2nd positions, respectively. The methyl ester group (-COOCH3) is attached to the carboxylic acid functional group at the 1st position. This unique arrangement of functional groups contributes to the compound's stability and reactivity, making it suitable for various synthetic transformations and derivatizations.

In the pharmaceutical industry, Methyl 4-hydroxy-2-methoxybenzoate has been investigated for its potential as a lead compound in drug discovery. Its anti-inflammatory properties have been explored in the context of treating inflammatory diseases such as arthritis and inflammatory bowel disease (IBD). A study published in the Inflammation Research journal in 2020 reported that methyl vanillate significantly reduced inflammation markers in animal models of IBD, indicating its potential as a therapeutic agent.

Beyond its medicinal applications, Methyl 4-hydroxy-2-methoxybenzoate is widely used in the food and fragrance industries due to its pleasant vanilla-like aroma. It is commonly added to food products such as baked goods, confectionery, and beverages to enhance their flavor profile. In the fragrance industry, it is used as a key ingredient in perfumes and other scented products to provide a natural and appealing scent.

The synthesis of Methyl 4-hydroxy-2-methoxybenzoate can be achieved through various methods. One common approach involves the esterification of vanillic acid with methanol in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. Another method involves the methylation of 4-hydroxy-3-methoxybenzoic acid using methyl iodide and potassium carbonate. These synthetic routes are well-documented in the literature and have been optimized for high yield and purity.

In terms of safety and regulatory compliance, Methyl 4-hydroxy-2-methoxybenzoate is generally recognized as safe (GRAS) by regulatory bodies such as the U.S. Food and Drug Administration (FDA) when used within specified limits. However, it is important to handle this compound with care, following standard laboratory safety protocols to avoid skin contact or inhalation.

The environmental impact of Methyl 4-hydroxy-2-methoxybenzoate has also been studied. Research indicates that it biodegrades readily under aerobic conditions, minimizing its potential for environmental accumulation. This biodegradability makes it an attractive option for eco-friendly applications in various industries.

In conclusion, Methyl 4-hydroxy-2-methoxybenzoate (CAS No. 28478-46-8) is a multifaceted compound with a broad spectrum of applications ranging from pharmaceuticals to food and fragrance industries. Its unique chemical structure confers valuable properties such as antioxidant and anti-inflammatory activities, making it a subject of ongoing research and development. As new studies continue to uncover its potential benefits, this compound is poised to play an increasingly important role in various scientific and industrial domains.